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Compound of Interest

Compound Name: Cfda-AM

Cat. No.: B049534 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information and troubleshooting advice for the preparation and long-term

storage of Carboxyfluorescein Diacetate Acetoxymethyl Ester (CFDA-AM) stock solutions, as

well as its application in cell-based assays.

Frequently Asked Questions (FAQs)
Q1: What is the principle behind using CFDA-AM for cell viability assessment?

A1: CFDA-AM is a cell-permeant, non-fluorescent compound.[1] Once it enters a viable cell

with an intact membrane, intracellular esterase enzymes cleave the acetoxymethyl (AM) and

diacetate groups.[1][2] This process yields the highly fluorescent molecule carboxyfluorescein,

which is trapped within the cell due to its negative charge.[2][3] Dead or membrane-

compromised cells lack the necessary esterase activity and membrane integrity to retain the

fluorescent product, and therefore do not fluoresce brightly.[1][2]

Q2: What is the recommended solvent for preparing a CFDA-AM stock solution?

A2: High-quality, anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing CFDA-AM stock solutions.[3][4] It is crucial to use newly opened or properly stored

anhydrous DMSO, as the compound is sensitive to moisture, which can lead to its hydrolysis

and inactivation.[3][5]

Q3: What are the optimal storage conditions for a CFDA-AM stock solution?
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A3: For long-term storage, the CFDA-AM stock solution should be aliquoted into single-use

volumes to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or at

-20°C for up to 1 month.[3][6] It is imperative to protect the solution from light.[3][6]

Q4: Can I store the powdered, solid form of CFDA-AM?

A4: Yes, the solid form of CFDA-AM should be stored desiccated at -20°C and protected from

light.[7][8]

Q5: What is a typical working concentration for cell staining with CFDA-AM?

A5: The optimal working concentration can vary depending on the cell type and experimental

conditions. However, a general starting range is between 1-10 µM, diluted in a serum-free

medium or phosphate-buffered saline (PBS).[6] It is always recommended to perform a titration

to determine the lowest effective concentration that yields a bright signal without causing

cellular toxicity.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and storage of CFDA-
AM solutions.

Parameter Recommendation Citations

Stock Solution Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)
[3][4]

Stock Solution Concentration 1 mM to 30 mM [4][9]

Working Concentration
1 µM to 10 µM (cell-type

dependent)
[6]

Solid Storage
-20°C, desiccated, protected

from light
[7][8]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month.

Aliquot and protect from light.

[3][6][10]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM CFDA-AM Stock
Solution

Preparation: Before opening, allow the vial of solid CFDA-AM to equilibrate to room

temperature to prevent condensation.

Reconstitution: Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10

mM concentration. For example, to a 1 mg vial of CFDA-AM (Molecular Weight: ~533 g/mol

), add approximately 187.8 µL of DMSO.[9]

Dissolution: Vortex the vial until the solid is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.[3][11]

Aliquoting: Dispense the stock solution into small, single-use, light-protecting vials.

Storage: Store the aliquots at -80°C for long-term use (up to 6 months) or -20°C for short-

term use (up to 1 month).[3]

Protocol 2: Staining Suspension Cells with CFDA-AM
Cell Preparation: Centrifuge the cell suspension at 400 x g for 5 minutes and discard the

supernatant. Wash the cells once with pre-warmed, serum-free cell culture medium or PBS.

Resuspend the cell pellet in the same medium to a concentration of 1 x 10^6 cells/mL.[6]

Staining Solution Preparation: Prepare a working solution of CFDA-AM by diluting the 10

mM stock solution in serum-free medium or PBS to the desired final concentration (e.g., 1-10

µM).

Incubation: Add the CFDA-AM working solution to the cell suspension and incubate for 15-

30 minutes at 37°C, protected from light.[4][6]

Washing: After incubation, stop the reaction by adding 4-5 volumes of complete culture

medium (containing fetal bovine serum). The proteins in the serum will help to quench any

unreacted CFDA-AM.[5]
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Final Preparation: Centrifuge the cells at 400 x g for 5 minutes and discard the supernatant.

Wash the cells twice with PBS.[6] Resuspend the cells in the appropriate buffer or medium

for analysis by flow cytometry or fluorescence microscopy.[6]
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Workflow for CFDA-AM Stock Solution Preparation

Start: Solid CFDA-AM

Equilibrate vial to
room temperature

Add anhydrous DMSO
to desired concentration

Vortex to dissolve
(gentle warming if needed)

Aliquot into single-use,
light-protecting vials

Store at -20°C (1 month)
or -80°C (6 months)

Ready for Use
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Mechanism of CFDA-AM in Live Cells
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Troubleshooting Logic for CFDA-AM Staining

Problem Identification

Potential Causes

Solutions

Staining Issue
Observed

Weak/No Signal High Background Inconsistent Staining

Degraded Dye Suboptimal ProtocolPoor Cell Health Inadequate Washing Autofluorescence Uneven Staining

Prepare Fresh Stock Optimize Protocol
(Titrate Dye/Time)Use Controls Wash Thoroughly Use Unstained Control Ensure Proper Mixing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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